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Compound of Interest

Compound Name: 2-Nitropentane

Cat. No.: B3052827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 2-
Nitropentane, a secondary nitroalkane of interest in various chemical syntheses. This

document outlines its boiling point and density, provides standardized experimental protocols

for their determination, and visually represents its primary synthesis pathways.

Core Physical Properties
The physical characteristics of 2-Nitropentane are fundamental to its handling, application in

synthetic chemistry, and purification processes. The key physical constants are summarized

below.

Physical Property Value Units Conditions

Boiling Point 149 °C at 760 mmHg

Density 0.943 g/cm³ Not Specified

Experimental Protocols
Accurate determination of physical properties is critical for the reliable use of chemical

compounds in research and development. The following sections detail standardized
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methodologies for ascertaining the boiling point and density of liquid samples such as 2-
Nitropentane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurement, the capillary method is a widely accepted and efficient

technique, particularly when working with small sample volumes.[1]

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath on a hot plate)

Thermometer

Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube)

Rubber band or wire for attaching the sample tube to the thermometer

Procedure:

A small amount of 2-Nitropentane is placed into the sample tube.

The capillary tube, with its open end downwards, is placed inside the sample tube.

The sample tube is securely attached to the thermometer, ensuring the bulb of the

thermometer is level with the sample.

The assembly is then immersed in the heating bath.

The bath is heated gently and evenly.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon reaching the boiling point, the vapor pressure of the 2-Nitropentane will equal the

atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the
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capillary tube.[1]

The heat source is then removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn into the capillary tube.[2]

Determination of Density
The density of a substance is its mass per unit volume. For a liquid like 2-Nitropentane, this

can be determined with a high degree of accuracy using a pycnometer or, more simply, with a

calibrated pipette and a precise analytical balance.

Apparatus:

Volumetric pipette (e.g., 1 mL or 5 mL)

Analytical balance

Beaker or weighing vessel

Procedure:

The mass of a clean, dry beaker is accurately measured and recorded using the analytical

balance.

A precise volume of 2-Nitropentane is transferred into the beaker using the volumetric

pipette.

The mass of the beaker containing the 2-Nitropentane is then measured and recorded.

The mass of the 2-Nitropentane is calculated by subtracting the mass of the empty beaker

from the mass of the beaker with the liquid.

The density is then calculated by dividing the mass of the 2-Nitropentane by the volume of

the liquid transferred by the pipette.

Synthesis Pathways of 2-Nitropentane
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2-Nitropentane can be synthesized through several routes. The two primary methods involve

the nucleophilic substitution of an alkyl halide and the oxidation of an oxime.[3] These

pathways are illustrated in the diagram below.

SN2 Reaction Oxime Oxidation
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Nitrite Salt (e.g., AgNO2) 2-Pentanone Oxime

2-Nitropentane
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Oxidizing Agent (e.g., H2O2)
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Caption: Synthesis pathways for 2-Nitropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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